![molecular formula C15H13NO4 B6397183 2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95% CAS No. 1261980-20-4](/img/structure/B6397183.png)
2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95% (2,3-DMPNBA-95%) is a compound of nitrobenzoic acid and dimethylphenyl, with the nitrobenzoic acid containing two nitro groups. This compound is a white, crystalline solid, with a melting point of 152-154°C and a boiling point of 300°C. 2,3-DMPNBA-95% is insoluble in water and slightly soluble in ethanol, ether, and benzene. It is commonly used in organic synthesis and research applications.
Mechanism of Action
The mechanism of action of 2,3-DMPNBA-95% is not well understood. However, it is believed that the nitro groups of the compound can act as electron-withdrawing groups, which can lead to increased reactivity of the molecule. This increased reactivity can lead to increased reactivity of the molecules with which it interacts.
Biochemical and Physiological Effects
2,3-DMPNBA-95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which can affect the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of certain proteins, such as cyclooxygenase, which can affect inflammation.
Advantages and Limitations for Lab Experiments
2,3-DMPNBA-95% has a number of advantages and limitations when used in laboratory experiments. One of the advantages is that it is a relatively inexpensive compound, making it a cost-effective choice for research. It is also relatively stable, making it easy to store and use in experiments. However, one of the limitations of using 2,3-DMPNBA-95% is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential future applications of 2,3-DMPNBA-95% are numerous. It could be used in the development of new drugs, as it has been shown to have a number of biochemical and physiological effects. It could also be used in the development of new polymers and dyes, as it has been shown to be a useful building block for the synthesis of more complex molecules. Additionally, it could be used in the development of new inhibitors and catalysts, as it has been shown to have increased reactivity due to its electron-withdrawing nitro groups. Finally, it could be used to study the mechanisms of action of other compounds, as it has been shown to have a number of biochemical and physiological effects.
Synthesis Methods
2,3-DMPNBA-95% can be synthesized in two steps. The first step involves the nitration of 4-methylbenzoic acid with nitric acid and sulfuric acid to form 4-nitrobenzoic acid. The second step involves the reaction of 4-nitrobenzoic acid with 2,3-dimethylphenylmagnesium bromide to form 2,3-DMPNBA-95%.
Scientific Research Applications
2,3-DMPNBA-95% is widely used in scientific research, particularly in the fields of organic chemistry, biochemistry, and pharmacology. It is used as a building block for the synthesis of more complex molecules, such as inhibitors and drugs. It is also used in the preparation of polymers, dyes, and other compounds.
properties
IUPAC Name |
2-(2,3-dimethylphenyl)-4-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO4/c1-9-4-3-5-12(10(9)2)14-8-11(16(19)20)6-7-13(14)15(17)18/h3-8H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPPKYPDAGNWWDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688946 |
Source
|
Record name | 2',3'-Dimethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261980-20-4 |
Source
|
Record name | 2',3'-Dimethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.